Cas no 1373128-13-2 ((3aS,4S,6aR)-4-(hex-5-yn-1-yl)-hexahydro-1H-thieno3,4-dimidazol-2-one)

• Product Name: (3aS,4S,6aR)-4-(hex-5-yn-1-yl)-hexahydro-1H-thieno3,4-dimidazol-2-one
• CAS No: 1373128-13-2
• Molecular Formula: C₁₁H₁₆N₂OS
• Molecular Weight: 224.323
• CID: 4510270
• PubChem ID: 70696937

(3aS,4S,6aR)-4-(hex-5-yn-1-yl)-hexahydro-1H-thieno3,4-dimidazol-2-one Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazol-2(3H)-one, 4-(5-hexyn-1-yl)tetrahydro-, (3aS,4S,6aR)-
• (3aS,4S,6aR)-4-(hex-5-yn-1-yl)-hexahydro-1H-thieno3,4-dimidazol-2-one
• 1373128-13-2
• BC4
• (3as,4s,6ar)-4-(Hex-5-Yn-1-Yl)tetrahydro-1h-Thieno[3,4-D]imidazol-2(3h)-One
• SCHEMBL14822342
• Q27458318
• biotin acetylene
• BDBM50388933
• CHEMBL2063403

• InChIKey： MGFIEEWTLUFGHD-GUBZILKMSA-N
• Inchi： InChI=1S/C11H16N2OS/c1-2-3-4-5-6-9-10-8(7-15-9)12-11(14)13-10/h1,8-10H,3-7H2,(H2,12,13,14)/t8-,9-,10-/m0/s1

Computed Properties

• Exact Mass: 224.09833431Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 224.09833431Da
• Heavy Atom Count: 15
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienoimidazolidines